Cas no 87234-81-9 (1H-Indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl-)

• Product Name: 1H-Indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl-
• CAS No: 87234-81-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6057249
• PubChem ID: 20227893
• Update Time: 2025-05-21

1H-Indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl-
• 1h-indole,5-ethoxy-2,3-dihydro-3,3-dimethyl
• 87234-81-9
• EN300-1145447
• AKOS017530955
• 5-ethoxy-3,3-dimethyl-2,3-dihydro-1H-indole
• SCHEMBL10828080
• 1h-indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl

• Inchi： 1S/C12H17NO/c1-4-14-9-5-6-11-10(7-9)12(2,3)8-13-11/h5-7,13H,4,8H2,1-3H3
• InChI Key： AYVGKVADTZHDDD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCC)C=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 300.1±41.0 °C(Predicted)
• pka: 6.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl-

1H-Indole, 5-Ethoxy-2,3-Dihydro-3,3-Dimethyl

1H-Indole, 5-Ethoxy-2,3-Dihydro-3,3-Dimethyl (CAS No: 87234-81-9) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family of heterocyclic compounds, which are known for their unique electronic properties and wide-ranging applications. The structure of 1H-indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl features a fused bicyclic system consisting of a benzene ring and a pyrrole-like ring with substituents that confer distinct chemical and biological properties.

The indole core of this compound is a fundamental building block in organic synthesis. The presence of the 5-ethoxy group introduces electron-donating effects, which can influence the compound's reactivity and stability. Additionally, the 2,3-dihydro and 3,3-dimethyl substituents contribute to the compound's steric bulk and hydrophobicity. These structural features make 1H-indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the preparation of 1H-indole derivatives, including 1H-indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl. One such approach involves the use of palladium-catalyzed cross-coupling reactions to install the ethoxy group at the 5-position of the indole ring. This method not only enhances the efficiency of synthesis but also allows for greater control over stereochemistry and regioselectivity.

In terms of applications, 1H-indole derivatives have been extensively studied for their potential as pharmaceutical agents. For instance, research has shown that certain analogs exhibit potent anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways. The 5-ethoxy substitution pattern in this compound has been linked to enhanced bioavailability and reduced toxicity compared to other indole derivatives.

Beyond pharmacology, 1H-indole-based compounds are also being investigated for their role in materials science. The unique electronic properties of the indole ring make it an attractive candidate for applications in organic electronics. Recent studies have demonstrated that derivatives like 1H-indole, 5-ethoxy-2,3-dihydro-3,3-dimethyl can serve as effective building blocks for constructing semiconducting polymers and organic light-emitting diodes (OLEDs). These materials exhibit excellent charge transport properties and thermal stability.

Another promising area of research involves the use of indole derivatives as templates for catalytic processes. The steric bulk introduced by the 2,3-dihydro and 3,3-dimethyl groups in this compound can influence its ability to act as a chiral catalyst in asymmetric synthesis. Recent findings suggest that such catalysts could significantly improve enantioselectivity in key industrial reactions.

In conclusion,1H-indole derivatives, including 1H-indole, 5-Ethoxy-2,3-Dihydro-3,3-Dimethyl, continue to be a focal point in contemporary chemical research due to their diverse applications across multiple disciplines. As new synthetic strategies emerge and our understanding of their properties deepens,this compound is poised to play an increasingly important role in advancing both basic science and applied technologies.